Cas no 1159829-79-4 (1H-Pyrazolo[4,3-C]pyridine-4-carbonitrile)

• Product Name: 1H-Pyrazolo[4,3-C]pyridine-4-carbonitrile
• CAS No: 1159829-79-4
• MF: C₇H₄N₄
• MW: 144.133460044861
• MDL: MFCD12401021
• CID: 2613931
• Update Time: 2025-06-13

1H-Pyrazolo[4,3-C]pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-pyrazolo[4,3-c]pyridine-4-carbonitrile
• MB11801
• 1H-Pyrazolo[4,3-C]pyridine-4-carbonitrile

• MDL： MFCD12401021
• Inchi： 1S/C7H4N4/c8-3-7-5-4-10-11-6(5)1-2-9-7/h1-2,4H,(H,10,11)
• InChI Key： RSELTZYUSOHTLH-UHFFFAOYSA-N
• SMILES： N1C2C=CN=C(C#N)C=2C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 194
• Topological Polar Surface Area: 65.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1H-Pyrazolo[4,3-C]pyridine-4-carbonitrile

Chemical Profile of 1H-Pyrazolo[4,3-C]pyridine-4-carbonitrile (CAS No. 1159829-79-4)

1H-Pyrazolo[4,3-C]pyridine-4-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 1159829-79-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a nitrile group at the 4-position enhances its reactivity and functionality, making it a valuable scaffold for drug discovery.

The molecular structure of 1H-Pyrazolo[4,3-C]pyridine-4-carbonitrile consists of a fused ring system comprising a pyrazole ring connected to a pyridine ring, with the nitrile functionality positioned strategically for further chemical manipulation. This arrangement not only contributes to its unique electronic properties but also facilitates interactions with biological targets, such as enzymes and receptors. The compound's ability to engage with multiple binding sites makes it an attractive candidate for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases, including cancer, inflammation, and neurodegenerative disorders. 1H-Pyrazolo[4,3-C]pyridine-4-carbonitrile has emerged as a promising lead compound in this context due to its structural features and demonstrated biological activity. Preclinical studies have indicated that derivatives of this scaffold exhibit potent inhibitory effects on key enzymes involved in disease pathways. For instance, modifications to the nitrile group have been explored to enhance binding affinity and selectivity, leading to more effective pharmacological outcomes.

The synthesis of 1H-Pyrazolo[4,3-C]pyridine-4-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies not only streamline the production process but also allow for easy diversification of the molecular structure, enabling the exploration of novel analogs with tailored biological properties.

One of the most compelling aspects of 1H-Pyrazolo[4,3-C]pyridine-4-carbonitrile is its versatility in drug design. The nitrile group serves as a versatile handle for further functionalization, allowing chemists to introduce additional moieties that can modulate pharmacokinetic and pharmacodynamic profiles. For example, coupling reactions with nucleophiles can yield amides or carboxylic acids, while reduction can produce corresponding amines. Such modifications are crucial for optimizing drug-like properties, including solubility, bioavailability, and metabolic stability.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 1H-Pyrazolo[4,3-C]pyridine-4-carbonitrile. Molecular docking simulations and virtual screening techniques enable researchers to predict binding interactions between the compound and target proteins with high accuracy. This approach has been instrumental in identifying lead compounds that exhibit high affinity and selectivity for therapeutic targets. By integrating experimental data with computational modeling, scientists can refine their understanding of structure-activity relationships (SAR) and design more effective drug candidates.

The potential applications of 1H-Pyrazolo[4,3-C]pyridine-4-carbonitrile extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in materials science and agrochemicals as well. For instance, derivatives of this compound have shown promise as intermediates in the synthesis of advanced polymers and specialty chemicals. Additionally, their biological activity suggests potential uses in crop protection agents or antimicrobial formulations.

As research continues to evolve, the exploration of 1H-Pyrazolo[4,3-C]pyridine-4-carbonitrile and its derivatives will undoubtedly contribute to new breakthroughs in medicine and chemistry. The combination of its structural complexity with its functional diversity positions it as a cornerstone compound in modern drug discovery efforts. Future studies may focus on elucidating mechanisms of action at a molecular level or investigating novel synthetic pathways that enhance scalability and sustainability.

In conclusion,1H-Pyrazolo[4,3-C]pyridine-4-carbonitrile (CAS No. 1159829-79-4) represents a significant advancement in heterocyclic chemistry with far-reaching implications for therapeutic development. Its unique structural features and biological activity make it a valuable asset in pharmaceutical research libraries. As scientists continue to unravel its potential through innovative synthetic methods and computational approaches,1H-Pyrazolo[4,3-C]pyridine-4-carbonitrile is poised to play a pivotal role in shaping the future of medicinal chemistry.